Cas no 31561-94-1 (4-bromo-1,2-oxazol-3-ol)

4-bromo-1,2-oxazol-3-ol structure
4-bromo-1,2-oxazol-3-ol structure
Product Name:4-bromo-1,2-oxazol-3-ol
CAS No:31561-94-1
MF:C3H2BrNO2
MW:163.957479953766
CID:299822
PubChem ID:45099269
Update Time:2025-04-19

4-bromo-1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone,4-bromo-
    • 3-Isoxazolol,4-bromo- (8CI)
    • 4-bromo-1,2-oxazol-3-ol
    • 4-bromo-1,2-oxazol-3-one
    • AKOS026728695
    • AT19728
    • EN300-129850
    • F8889-5596
    • 31561-94-1
    • 4-bromoisoxazol-3-ol
    • 3-Isoxazolol,4-bromo-(8CI)
    • Inchi: 1S/C3H2BrNO2/c4-2-1-7-5-3(2)6/h1H,(H,5,6)
    • InChI Key: UMYDUNFWOVFVDO-UHFFFAOYSA-N
    • SMILES: BrC1=CONC1=O

Computed Properties

  • Exact Mass: 162.92686
  • Monoisotopic Mass: 162.92689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

4-bromo-1,2-oxazol-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B850940-5mg
4-bromo-1,2-oxazol-3-ol
31561-94-1
5mg
$ 50.00 2022-06-06
TRC
B850940-10mg
4-bromo-1,2-oxazol-3-ol
31561-94-1
10mg
$ 95.00 2022-06-06
TRC
B850940-50mg
4-bromo-1,2-oxazol-3-ol
31561-94-1
50mg
$ 320.00 2022-06-06
Enamine
EN300-129850-0.05g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
0.05g
$249.0 2023-04-20
Enamine
EN300-129850-0.1g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
0.1g
$372.0 2023-04-20
Enamine
EN300-129850-0.25g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
0.25g
$530.0 2023-04-20
Enamine
EN300-129850-0.5g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
0.5g
$835.0 2023-04-20
Enamine
EN300-129850-1.0g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
1g
$1070.0 2023-04-20
Enamine
EN300-129850-2.5g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
2.5g
$2100.0 2023-04-20
Enamine
EN300-129850-5.0g
4-bromo-1,2-oxazol-3-ol
31561-94-1 95%
5g
$3105.0 2023-04-20

4-bromo-1,2-oxazol-3-ol Related Literature

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